Cas no 1529339-21-6 (2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl)-)

• Product Name: 2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl)-
• CAS No: 1529339-21-6
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 5296172
• Update Time: 2025-06-10

2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl)-

• Inchi： 1S/C12H11BrN2O/c13-11-6-10(14)8-15(12(11)16)7-9-4-2-1-3-5-9/h1-6,8H,7,14H2
• InChI Key： ZAGQFIJEIFOWNQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C=C(N)C=C1Br

Additional information on 2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl)-

Introduction to 2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 1529339-21-6, identified as 2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl), represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This heterocyclic compound, characterized by its pyridinone core structure, has garnered attention due to its unique molecular architecture and potential applications in medicinal chemistry. The presence of both amino and bromo substituents, along with a phenylmethyl group, endows this molecule with distinctive chemical properties that make it a valuable scaffold for further exploration.

In recent years, the field of drug discovery has seen a surge in interest towards small molecules that can modulate biological pathways through precise interactions at the molecular level. 2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl) stands out as a promising candidate due to its ability to engage with various biological targets. The pyridinone moiety is particularly noteworthy, as it is known for its role in several bioactive compounds, including kinase inhibitors and antimicrobial agents. The addition of an amino group at the 5-position enhances the compound's potential to form hydrogen bonds, thereby increasing its binding affinity to biological targets.

The bromo substituent at the 3-position introduces electrophilic characteristics to the molecule, making it susceptible to nucleophilic substitution reactions. This reactivity can be exploited in synthetic chemistry to derivatize the compound into more complex structures with tailored biological activities. Furthermore, the phenylmethyl (benzyl) group at the 1-position contributes to hydrophobic interactions, which are crucial for membrane permeability and binding affinity. These structural features collectively make 2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl) a versatile building block for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of small molecules with greater accuracy. Virtual screening techniques have been employed to identify potential binding pockets on target proteins for 1529339-21-6. Studies suggest that this compound may interact with enzymes involved in cancer metabolism and inflammation pathways. The amino group at position 5 is particularly important for these interactions, as it can form hydrogen bonds with polar residues on the protein surface.

Experimental validation of these computational predictions has been ongoing in several academic and industrial laboratories. In vitro assays have demonstrated that derivatives of 2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl) exhibit inhibitory effects on certain kinases and transcription factors. These findings align well with the structural features predicted by computational models, reinforcing the hypothesis that this compound class could serve as lead compounds for drug development.

The synthesis of 1529339-21-6 has also been optimized to improve yield and purity. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions have been employed to introduce the phenylmethyl group efficiently. The bromination step at the 3-position has been refined using mild conditions to minimize side reactions. These synthetic advancements have made it feasible to produce sufficient quantities of the compound for both preclinical studies and commercial applications.

In conclusion, 2(1H)-Pyridinone, 5-amino-3-bromo-1-(phenylmethyl) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. The combination of computational modeling and experimental validation has highlighted its promise as a scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.